Cas no 71680-60-9 ((oxolan-2-yl)methanamine hydrochloride)

• Product Name: (oxolan-2-yl)methanamine hydrochloride
• CAS No: 71680-60-9
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD05744782
• CID: 4657711
• PubChem ID: 16644241
• Update Time: 2025-06-10

(oxolan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (oxolan-2-yl)methanamine hydrochloride
• (tetrahydrofuran-2-yl)methanamine hydrochloride

• MDL： MFCD05744782
• Inchi： 1S/C5H11NO.ClH/c6-4-5-2-1-3-7-5;/h5H,1-4,6H2;1H
• InChI Key： TUXSUKLRDNJDOR-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)N.Cl

Additional information on (oxolan-2-yl)methanamine hydrochloride

Compound CAS No 71680-60-9: (oxolan-2-yl)methanamine hydrochloride

The compound with CAS No 71680-60-9, commonly known as (oxolan-2-yl)methanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key features: the oxolan ring system and the methanamine group, which are central to its chemical behavior and biological activity.

Recent studies have focused on the synthesis and characterization of (oxolan-2-yl)methanamine hydrochloride, particularly its role in medicinal chemistry. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its amine functionality and cyclic ether structure. The hydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, making it ideal for pharmacological studies.

One of the most intriguing aspects of this compound is its potential as a building block in the construction of bioactive molecules. Scientists have utilized it in the synthesis of peptide analogs and other bioactive agents, where its structural versatility plays a crucial role. The oxolan ring, also known as a tetrahydrofuran ring, provides a rigid framework that can be further modified to introduce functional groups with desired biological activities.

Moreover, advancements in green chemistry have led to the development of more sustainable methods for synthesizing (oxolan-2-yl)methanamine hydrochloride. These methods often involve catalytic processes or biocatalysts, reducing the environmental impact of production while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drug molecules makes it a valuable component in designing targeted therapies. Additionally, its role in the synthesis of polymeric materials has opened new avenues for research in materials science.

Recent research has also delved into the pharmacokinetic properties of (oxolan-2-yl)methanamine hydrochloride, particularly its absorption, distribution, metabolism, and excretion profiles. Understanding these parameters is crucial for evaluating its suitability as a drug candidate or intermediate in pharmaceutical formulations.

In conclusion, CAS No 71680-60-9 represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential tool in modern organic synthesis and drug discovery.